Cas no 1823998-84-0 (Methyl 4-bromo-3-methoxy-β-oxobenzenepropanoate)

• Product Name: Methyl 4-bromo-3-methoxy-β-oxobenzenepropanoate
• CAS No: 1823998-84-0
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 5917576
• PubChem ID: 165665411
• Update Time: 2025-10-29

Methyl 4-bromo-3-methoxy-β-oxobenzenepropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-methoxy-β-oxobenzenepropanoate
• methyl 3-(4-bromo-3-methoxyphenyl)-3-oxopropanoate
• 1823998-84-0
• EN300-1939309

• Inchi： 1S/C11H11BrO4/c1-15-10-5-7(3-4-8(10)12)9(13)6-11(14)16-2/h3-5H,6H2,1-2H3
• InChI Key： VYUKPVHBVCZVBN-UHFFFAOYSA-N
• SMILES： C1(C(=O)CC(OC)=O)=CC=C(Br)C(OC)=C1

Computed Properties

• Exact Mass: 285.98407g/mol
• Monoisotopic Mass: 285.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.452±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 348.0±32.0 °C(Predicted)
• pka: 9.97±0.48(Predicted)

Additional information on Methyl 4-bromo-3-methoxy-β-oxobenzenepropanoate

Methyl 4-bromo-3-methoxy-β-oxobenzenepropanoate (CAS No. 1823998-84-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-bromo-3-methoxy-β-oxobenzenepropanoate, identified by its CAS number 1823998-84-0, is a versatile and highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, featuring a unique structural motif, has garnered significant attention due to its utility in the development of novel therapeutic agents. Its molecular architecture, characterized by a combination of bromine and methoxy substituents on a benzenoid ring, coupled with an ester functionality, makes it a compelling candidate for further chemical manipulation and functionalization.

The significance of Methyl 4-bromo-3-methoxy-β-oxobenzenepropanoate lies in its ability to serve as a precursor for a wide array of pharmacologically active compounds. Recent advancements in medicinal chemistry have highlighted its role in the synthesis of small molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The presence of the bromine atom provides a handle for further cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex scaffolds.

In addition to its applications in oncology, Methyl 4-bromo-3-methoxy-β-oxobenzenepropanoate has shown promise in the development of drugs targeting neurological disorders. The methoxy group and the β-keto ester moiety contribute to its binding affinity for specific protein targets involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers have leveraged these structural features to design molecules that modulate neurotransmitter activity, offering potential therapeutic benefits.

The synthesis of Methyl 4-bromo-3-methoxy-β-oxobenzenepropanoate typically involves multi-step organic transformations, beginning with the functionalization of readily available aromatic precursors. The introduction of the bromine atom at the 4-position and the methoxy group at the 3-position can be achieved through well-established electrophilic aromatic substitution reactions. Subsequent formation of the β-keto ester functionality is often accomplished via condensation reactions with appropriate carbonyl compounds, followed by esterification to yield the final product.

Recent research has also explored the use of Methyl 4-bromo-3-methoxy-β-oxobenzenepropanoate in combinatorial chemistry libraries. Its structural flexibility allows for rapid diversification through iterative reactions, enabling high-throughput screening for bioactive molecules. This approach has been particularly effective in identifying novel scaffolds with improved pharmacokinetic properties and reduced toxicity profiles. The compound's compatibility with various synthetic methodologies makes it an indispensable tool in modern drug discovery pipelines.

The pharmaceutical industry continues to benefit from the availability of high-purity Methyl 4-bromo-3-methoxy-β-oxobenzenepropanoate. Manufacturers adhere to stringent quality control measures to ensure consistency and reliability for research and industrial applications. Advances in purification techniques, such as recrystallization and chromatography, have further enhanced the compound's purity, making it suitable for sensitive applications like clinical trials.

The future prospects of Methyl 4-bromo-3-methoxy-β-oxobenzenepropanoate are promising, with ongoing investigations into its potential applications extending beyond traditional pharmaceuticals. Its structural motifs have inspired new materials science research, where it is being explored as a building block for organic electronic components. The compound's ability to participate in diverse chemical transformations underscores its versatility and enduring relevance in synthetic chemistry.

In conclusion, Methyl 4-bromo-3-methoxy-β-oxobenzenepropanoate (CAS No. 1823998-84-0) represents a cornerstone intermediate in contemporary pharmaceutical synthesis. Its unique structural features and synthetic tractability have positioned it as a key player in drug discovery efforts targeting a myriad of diseases. As research continues to uncover new applications and methodologies, this compound will undoubtedly remain at the forefront of chemical innovation.